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Compound of Interest

Compound Name: 4-(2-Azidoethyl)phenol

Cat. No.: B13589104 Get Quote

For Immediate Implementation by Laboratory Professionals

The proper disposal of 4-(2-Azidoethyl)phenol is a critical safety priority for all researchers,

scientists, and drug development professionals. This compound, with CAS Number 74447-34-

0, is classified as a self-reactive substance and presents significant potential hazards if not

handled and disposed of correctly.[1] Due to its reactive and potentially explosive nature, on-

site chemical neutralization by laboratory personnel is strongly discouraged unless a

specifically validated and peer-reviewed protocol for this exact compound is available. This

guide provides a comprehensive operational plan for the safe collection, storage, and

preparation of 4-(2-Azidoethyl)phenol waste for removal by a licensed hazardous waste

disposal service.

Immediate Safety Protocols & Hazard Assessment
4-(2-Azidoethyl)phenol is an organic azide. Organic azides are known to be sensitive to heat,

light, friction, and shock, and can decompose explosively.[2] The presence of the azido group (-

N3) makes this compound energetically unstable. It is imperative to handle this chemical and

its waste with extreme caution in a controlled laboratory environment, utilizing appropriate

personal protective equipment (PPE).

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A flame-retardant lab coat.

Work Area: All handling of 4-(2-Azidoethyl)phenol should be conducted in a certified

chemical fume hood.

Quantitative Data Summary
The following table summarizes key identifiers and hazard information for 4-(2-
Azidoethyl)phenol.

Property Value Source

CAS Number 74447-34-0 [2]

Molecular Formula C8H9N3O [3]

UN Number
UN3223 (Self-reactive liquid,

type C)
[1]

Storage Temperature 2°C - 8°C [1]

GHS Hazard Statements
H226, H242, H301, H372,

EUH001
[1]

Step-by-Step Disposal Protocol
This protocol outlines the procedure for the safe accumulation and preparation of 4-(2-
Azidoethyl)phenol waste for professional disposal.

Materials Required:

Designated hazardous waste container (chemically compatible, e.g., glass or polyethylene,

with a screw-top cap).

Secondary containment bin.

Hazardous waste labels.
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Appropriate PPE (as listed above).

Procedure:

Designate a Waste Container:

Select a clean, dry, and chemically compatible container with a secure screw-top cap.

The container must be clearly labeled as "Hazardous Waste: 4-(2-Azidoethyl)phenol".

Do not use containers with metal caps or any metal components that may come into

contact with the waste.

Segregate the Waste Stream:

Collect waste 4-(2-Azidoethyl)phenol and any materials contaminated with it (e.g.,

pipette tips, gloves, absorbent paper) in the designated waste container.

Crucially, do not mix this waste with any other chemical waste streams, especially acidic

solutions.[2][4] Contact with acids can generate highly toxic and explosive hydrazoic acid.

[2][4]

Avoid contamination with heavy metals, as this can form highly shock-sensitive metal

azides.[4][5]

Safe Collection and Storage:

Keep the waste container securely closed at all times, except when adding waste.

Store the waste container in a designated, cool, and dark satellite accumulation area,

away from heat sources, light, and physical shock.[5]

The container must be placed within a secondary containment bin to prevent spills.

Adhere to your institution's limits for hazardous waste accumulation volume and time.

Arrange for Professional Disposal:
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Once the waste container is full or the accumulation time limit is reached, contact your

institution's Environmental Health & Safety (EHS) department or a licensed hazardous

waste disposal contractor to arrange for pickup.

Provide the contractor with the full chemical name, CAS number, and all available hazard

information.

Follow all instructions from the disposal company regarding final packaging and labeling

for transport.

Decontamination of Empty Containers:

Empty containers that previously held 4-(2-Azidoethyl)phenol must be triple-rinsed with a

suitable solvent (e.g., ethanol or isopropanol).

The rinsate from the first rinse must be collected and disposed of as hazardous waste in

the designated 4-(2-Azidoethyl)phenol waste container.[6]

After triple-rinsing and allowing the container to air dry in a fume hood, deface the original

label and dispose of the container according to your institution's policies.[7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 4-(2-
Azidoethyl)phenol.
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Disposal Workflow for 4-(2-Azidoethyl)phenol

Start: 4-(2-Azidoethyl)phenol
Waste Generated

Wear Appropriate PPE:
- Safety Goggles & Face Shield

- Nitrile Gloves
- Flame-Retardant Lab Coat

Select Designated, Labeled,
Chemically Compatible

Waste Container

Is the waste stream
segregated from acids

and heavy metals?

Correct Segregation:
Place waste in the

designated container.

Yes

STOP!
Consult EHS Immediately.

Do Not Proceed.

No

Yes No

Store Container Securely:
- Closed Lid

- Secondary Containment
- Cool, Dark Location

Container Full or
Time Limit Reached?

Continue Safe Storage
and Accumulation

No

Contact EHS or Licensed
Hazardous Waste Contractor

for Pickup

Yes

Yes No

End: Waste Safely
Removed for Disposal

Click to download full resolution via product page

Caption: Disposal Workflow for 4-(2-Azidoethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b13589104?utm_src=pdf-custom-synthesis
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://www.uvic.ca/ohse/_assets/docs/chemical-safety-folder/swp004_azides.pdf
https://www.ehs.ucsb.edu/sites/default/files/docs/chp/sodium-azide-organic-azides_0.docx
https://ehs.stanford.edu/reference/information-azide-compounds
https://ehs.stanford.edu/reference/information-azide-compounds
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://research.columbia.edu/procedures-vacating-laboratory
https://www.benchchem.com/product/b13589104#4-2-azidoethyl-phenol-proper-disposal-procedures
https://www.benchchem.com/product/b13589104#4-2-azidoethyl-phenol-proper-disposal-procedures
https://www.benchchem.com/product/b13589104#4-2-azidoethyl-phenol-proper-disposal-procedures
https://www.benchchem.com/product/b13589104#4-2-azidoethyl-phenol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13589104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13589104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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